Cas no 50840-30-7 (2-methyl-3-methylamino-propanenitrile)
50840-30-7 structure
Product Name:2-methyl-3-methylamino-propanenitrile
CAS No:50840-30-7
MF:C5H10N2
MW:98.1463007926941
CID:383183
PubChem ID:237546
Update Time:2025-04-19
2-methyl-3-methylamino-propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-3-methylamino-propanenitrile
- 2-methyl-3-(methylamino)propanenitrile
- AC1L5Z0Z
- AC1Q412M
- AC1Q4QLD
- AR-1E3514
- CTK1H4405
- MolPort-005-312-809
- NSC41193
- CS-0248402
- F89581
- PS-19168
- DTXSID80285252
- 50840-30-7
- NSC-41193
- AKOS009118598
- MFCD11505518
- EN300-39761
- NSC 41193
- DTXCID00236403
-
- Inchi: 1S/C5H10N2/c1-5(3-6)4-7-2/h5,7H,4H2,1-2H3
- InChI Key: MDRIRFWZWGSGFC-UHFFFAOYSA-N
- SMILES: N(C)CC(C#N)C
Computed Properties
- Exact Mass: 98.0845
- Monoisotopic Mass: 98.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 79.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 35.8Ų
Experimental Properties
- Density: 0.863
- Boiling Point: 182.3°Cat760mmHg
- Flash Point: 64.1°C
- Refractive Index: 1.418
- PSA: 35.82
- LogP: 0.75638
2-methyl-3-methylamino-propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-39761-0.05g |
2-methyl-3-(methylamino)propanenitrile |
50840-30-7 | 95% | 0.05g |
$66.0 | 2023-02-10 | |
| Enamine | EN300-39761-0.1g |
2-methyl-3-(methylamino)propanenitrile |
50840-30-7 | 95% | 0.1g |
$98.0 | 2023-02-10 | |
| Enamine | EN300-39761-0.25g |
2-methyl-3-(methylamino)propanenitrile |
50840-30-7 | 95% | 0.25g |
$142.0 | 2023-02-10 | |
| Enamine | EN300-39761-0.5g |
2-methyl-3-(methylamino)propanenitrile |
50840-30-7 | 95% | 0.5g |
$271.0 | 2023-02-10 | |
| Enamine | EN300-39761-1.0g |
2-methyl-3-(methylamino)propanenitrile |
50840-30-7 | 95% | 1.0g |
$371.0 | 2023-02-10 | |
| Enamine | EN300-39761-2.5g |
2-methyl-3-(methylamino)propanenitrile |
50840-30-7 | 95% | 2.5g |
$726.0 | 2023-02-10 | |
| Enamine | EN300-39761-5.0g |
2-methyl-3-(methylamino)propanenitrile |
50840-30-7 | 95% | 5.0g |
$1074.0 | 2023-02-10 | |
| Enamine | EN300-39761-10.0g |
2-methyl-3-(methylamino)propanenitrile |
50840-30-7 | 95% | 10.0g |
$1593.0 | 2023-02-10 | |
| eNovation Chemicals LLC | Y1231336-1G |
2-methyl-3-(methylamino)propanenitrile |
50840-30-7 | 97% | 1g |
$470 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1231336-5G |
2-methyl-3-(methylamino)propanenitrile |
50840-30-7 | 97% | 5g |
$1415 | 2024-07-21 |
2-methyl-3-methylamino-propanenitrile Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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